![molecular formula C9H8BrClN2O B6305814 5-Bromo-2-chloro-N-cyclopropylisonicotinamide CAS No. 1862872-66-9](/img/structure/B6305814.png)
5-Bromo-2-chloro-N-cyclopropylisonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-2-chloro-N-cyclopropylisonicotinamide is a chemical compound with the molecular formula C9H8BrClN2O . It has a molecular weight of 275.53 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8BrClN2O/c10-7-4-12-8(11)3-6(7)9(14)13-5-1-2-5/h3-5H,1-2H2,(H,13,14) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid .Scientific Research Applications
Anticoccidial Agents and Antiviral Activity
5-Bromo-2-chloro-N-cyclopropylisonicotinamide, due to its structural similarities with other halogenated pyridine derivatives, may be implicated in the synthesis of compounds with significant biological activities. For instance, studies on 5-nitronicotinamide and its analogues, including halogenated variants, have demonstrated notable anticoccidial activities against Eimeria tenella, a parasite responsible for poultry diseases (Morisawa, Kataoka, Kitano, & Matsuzawa, 1977). Additionally, halogenated pyrimidine derivatives have shown marked antiviral activity, particularly against retroviruses, highlighting the potential for halogenated nicotinamides in antiviral drug development (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
Synthetic Methodologies
The synthetic utility of halogenated nicotinamides extends to various chemical transformations, serving as intermediates in the production of complex molecules. Research into the electrochemical reduction of dihalopentanes, for instance, has explored the intramolecular cyclization processes that could be relevant for derivatives of this compound (Pritts & Peters, 1994). The selective amination of halogenated pyridines further illustrates the compound’s potential role in synthesizing biologically active molecules, showcasing the chemoselectivity achievable with such substrates (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-chloro-N-cyclopropylpyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClN2O/c10-7-4-12-8(11)3-6(7)9(14)13-5-1-2-5/h3-5H,1-2H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHPTYDUNEZXTQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC(=NC=C2Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.53 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.